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Compound of Interest

Compound Name: (E/Z)-HA155

Cat. No.: B15604850

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of (E/Z)-HA155, a potent inhibitor of

autotaxin. It includes its chemical identity, mechanism of action, detailed experimental

protocols, and a summary of its biological activity.

Chemical Identity
Parameter Value

IUPAC Name

B-[4-[[4-[[3-[(4-fluorophenyl)methyl]-2,4-dioxo-5-

thiazolidinylidene]methyl]phenoxy]methyl]phenyl

]-boronic acid[1]

CAS Number 1229652-22-5[1]

Synonyms HA155, Autotaxin Inhibitor IV

Chemical Formula C₂₄H₁₉BFNO₅S[1]

Molecular Weight 463.29 g/mol [1]

Mechanism of Action
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(E/Z)-HA155 is a potent and selective inhibitor of autotaxin (ATX), a key enzyme responsible

for the production of lysophosphatidic acid (LPA). LPA is a signaling lipid involved in a multitude

of physiological and pathological processes, including cell proliferation, migration, and survival.

The ATX-LPA signaling axis has been implicated in the progression of various diseases, such

as cancer, fibrosis, and inflammation.

The inhibitory activity of (E/Z)-HA155 stems from its unique chemical structure, which features

a boronic acid moiety. This boronic acid group specifically targets and forms a covalent bond

with the threonine oxygen nucleophile within the active site of autotaxin, effectively blocking its

enzymatic activity.

Signaling Pathway
The inhibition of autotaxin by (E/Z)-HA155 disrupts the conversion of lysophosphatidylcholine

(LPC) to lysophosphatidic acid (LPA). This reduction in LPA levels leads to decreased

activation of its G protein-coupled receptors (GPCRs), subsequently attenuating downstream

signaling cascades that promote pathological cellular responses.
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Figure 1: The Autotaxin-LPA signaling pathway and the inhibitory action of (E/Z)-HA155.

Quantitative Data
(E/Z)-HA155 exhibits potent inhibition of autotaxin activity in various experimental settings.
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Assay Type Parameter Value Reference

Enzymatic Assay IC₅₀ 5.7 nM [1]

In Vitro

Attenuation of

thrombin-mediated

increase in platelet-

derived LPA

Dose-dependent [1]

In Vivo (Rats)
Decrease in plasma

LPA levels
Orally active [1]

Experimental Protocols
Below are representative experimental protocols for evaluating the activity of (E/Z)-HA155.

In Vitro Autotaxin Inhibition Assay
Objective: To determine the half-maximal inhibitory concentration (IC₅₀) of (E/Z)-HA155 against

autotaxin.

Materials:

Recombinant human autotaxin

Lysophosphatidylcholine (LPC) substrate

(E/Z)-HA155

Assay buffer (e.g., Tris-HCl, pH 8.0, containing CaCl₂ and MgCl₂)

Detection reagent for choline (e.g., Amplex Red)

Procedure:

Prepare a series of dilutions of (E/Z)-HA155 in the assay buffer.

In a microplate, add the diluted (E/Z)-HA155, recombinant autotaxin, and assay buffer.
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Pre-incubate the mixture for a specified time (e.g., 15 minutes) at a controlled temperature

(e.g., 37°C).

Initiate the enzymatic reaction by adding the LPC substrate.

Incubate for a defined period (e.g., 30-60 minutes) at the controlled temperature.

Stop the reaction and add the choline detection reagent.

Measure the fluorescence or absorbance at the appropriate wavelength.

Calculate the percentage of inhibition for each concentration of (E/Z)-HA155 relative to a

control without the inhibitor.

Plot the percentage of inhibition against the logarithm of the inhibitor concentration and

determine the IC₅₀ value using non-linear regression analysis.

Experimental Workflow Visualization
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Figure 2: A representative workflow for an in vitro autotaxin inhibition assay.
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In Vivo Evaluation in a Rat Model
Objective: To assess the in vivo efficacy of (E/Z)-HA155 in reducing plasma LPA levels.

Materials:

Sprague-Dawley rats

(E/Z)-HA155 formulated for oral administration

Vehicle control

Blood collection supplies (e.g., EDTA tubes)

LC-MS/MS for LPA analysis

Procedure:

Acclimate the rats to the experimental conditions.

Divide the rats into control and treatment groups.

Administer (E/Z)-HA155 or the vehicle control orally to the respective groups at a

predetermined dose.

Collect blood samples at various time points post-administration (e.g., 0, 1, 2, 4, 8, 24

hours).

Process the blood samples to obtain plasma.

Extract lipids from the plasma samples.

Quantify the levels of various LPA species using a validated LC-MS/MS method.

Compare the plasma LPA levels between the (E/Z)-HA155-treated group and the vehicle

control group at each time point to determine the extent and duration of LPA reduction.

Conclusion
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(E/Z)-HA155 is a valuable research tool for investigating the roles of the autotaxin-LPA

signaling axis in health and disease. Its high potency and selectivity make it a promising

candidate for further preclinical and clinical development for the treatment of cancer, fibrosis,

and inflammatory disorders. This guide provides foundational information for researchers and

drug development professionals working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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